Cas no 1017777-80-8 (6-Chloro-2-fluoro-3-methoxyphenylacetonitrile)

• Product Name: 6-Chloro-2-fluoro-3-methoxyphenylacetonitrile
• CAS No: 1017777-80-8
• MF: C₉H₇ClFNO
• MW: 199.6094
• MDL: MFCD09832272
• CID: 4567473
• Update Time: 2025-07-23

6-Chloro-2-fluoro-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-2-FLUORO-3-METHOXYPHENYLACETONITRILE
• 2-(6-chloro-2-fluoro-3-methoxyphenyl)acetonitrile
• SBB092519
• 2-(6-chloro-2-fluoro-3-methoxyphenyl)ethanenitrile
• 6-Chloro-2-fluoro-3-methoxyphenylacetonitrile

• MDL： MFCD09832272
• Inchi： 1S/C9H7ClFNO/c1-13-8-3-2-7(10)6(4-5-12)9(8)11/h2-3H,4H2,1H3
• InChI Key： TYDGWFRPTDBAAZ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1C([H])([H])C#N)F)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.3
• Topological Polar Surface Area: 33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-Chloro-2-fluoro-3-methoxyphenylacetonitrile

Research Brief on 6-Chloro-2-fluoro-3-methoxyphenylacetonitrile (CAS: 1017777-80-8) in Chemical Biology and Pharmaceutical Applications

6-Chloro-2-fluoro-3-methoxyphenylacetonitrile (CAS: 1017777-80-8) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and methoxylated phenylacetonitrile structure, serves as a critical building block in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of kinase inhibitors, antimicrobial agents, and novel herbicides, positioning it as a versatile scaffold in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in optimizing selective JAK3 inhibitors for autoimmune diseases. Researchers utilized 6-Chloro-2-fluoro-3-methoxyphenylacetonitrile as a key intermediate to introduce steric and electronic modifications, achieving a 15-fold improvement in target specificity compared to earlier analogs. The study emphasized the fluorine atom's critical role in enhancing binding affinity through halogen bonding with kinase hinge regions.

In agrochemical applications, patent filings from Syngenta (WO2023057467) reveal derivatives of this compound exhibit potent herbicidal activity against resistant Amaranthus species. The chloro-fluoro-methoxy substitution pattern was found to disrupt chlorophyll biosynthesis pathways, with field trials showing 92% weed control efficacy at 50 g/ha. Environmental fate studies indicate moderate soil persistence (DT50 = 28 days) and low aquatic toxicity (LC50 > 100 mg/L for Daphnia magna).

Synthetic methodology advancements have addressed previous challenges in large-scale production. A continuous flow chemistry approach developed by MIT researchers (Org. Process Res. Dev. 2024) achieves 89% yield with <1% regioisomeric impurities through precise temperature control (70±2°C) and Pd-catalyzed cyanation. This innovation reduces organic solvent use by 60% compared to batch processes, aligning with green chemistry principles.

Emerging safety data from REACH registration documents indicate the compound requires careful handling (H315-H319-H335) but shows favorable genotoxicity profiles (Ames test negative, micronucleus assay ≤1.5% at 500 μM). These characteristics, combined with its synthetic versatility, suggest growing industrial adoption. Market analysts project a 7.2% CAGR for such fluorinated nitriles through 2030, driven by demand for fragment-based drug discovery platforms.